Cas no 194479-20-4 (BENZOIC ACID, 3-[(2-PYRIMIDINYLTHIO)METHYL]-)

• Product Name: BENZOIC ACID, 3-[(2-PYRIMIDINYLTHIO)METHYL]-
• CAS No: 194479-20-4
• MF: C₁₂H₁₂F₂O₃
• MW: 242.218690872192
• CID: 3389223
• Update Time: 2025-04-21

BENZOIC ACID, 3-[(2-PYRIMIDINYLTHIO)METHYL]- Chemical and Physical Properties

Names and Identifiers

• BENZOIC ACID, 3-[(2-PYRIMIDINYLTHIO)METHYL]-
• 4-(3,4-DIFLUOROPHENYL)TETRAHYDRO-2H-PYRAN-4-CARBOXYLIC ACID

• MDL： MFCD11848839
• Inchi： 1S/C12H12F2O3/c13-9-2-1-8(7-10(9)14)12(11(15)16)3-5-17-6-4-12/h1-2,7H,3-6H2,(H,15,16)
• InChI Key： RUSOUAOZFJTCNJ-UHFFFAOYSA-N
• SMILES： C1OCCC(C2=CC=C(F)C(F)=C2)(C(O)=O)C1

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• Boiling Point: 472.4±38.0 °C(Predicted)
• pka: 4.10±0.10(Predicted)